Cas no 851386-42-0 (4-Chloro-2,5-difluoropyridine-3-carboxylic Acid)

• Product Name: 4-Chloro-2,5-difluoropyridine-3-carboxylic Acid
• CAS No: 851386-42-0
• MF: C₆H₂ClF₂NO₂
• MW: 193.535387516022
• CID: 1833800
• PubChem ID: 11310064
• Update Time: 2025-04-21

4-Chloro-2,5-difluoropyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-chloro-2,5-difluoro-
• 2,5-DIFLUORO-4-CHLORO NICOTINIC ACID
• 4-Chloro-2,5-difluoronicotinicacid
• AKOS005258335
• MFCD09031177
• 4-Chloro-2,5-difluoronicotinic acid
• 4-CHLORO-2,5-DIFLUOROPYRIDINE-3-CARBOXYLIC ACID
• 851386-42-0
• 4-Chloro-2,5-difluoropyridine-3-carboxylic Acid

• Inchi： 1S/C6H2ClF2NO2/c7-4-2(8)1-10-5(9)3(4)6(11)12/h1H,(H,11,12)
• InChI Key： ZMQHDJALSQTZEK-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C=1C(=O)O)F)F

Computed Properties

• Exact Mass: 192.9742123g/mol
• Monoisotopic Mass: 192.9742123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 284.8±35.0 °C at 760 mmHg
• Flash Point: 126.0±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Chloro-2,5-difluoropyridine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids